Cas no 1147-42-8 (Benzoic acid,2-benzoyl-5-chloro-)

• Product Name: Benzoic acid,2-benzoyl-5-chloro-
• CAS No: 1147-42-8
• MF: C₁₄H₉ClO₃
• MW: 260.672463178635
• CID: 226172
• PubChem ID: 14370
• Update Time: 2025-04-19

Benzoic acid,2-benzoyl-5-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-benzoyl-5-chloro-
• 2-benzoyl-5-chlorobenzoic acid
• BRN 0652289
• 1147-42-8
• DTXSID60150833
• SCHEMBL3956037
• 4-Chlorobenzophenone-2-carboxylic acid
• BENZOIC ACID, 2-BENZOYL-5-CHLORO-
• CHEMBL2260707
• AKOS037655867
• STR00283

• Inchi： 1S/C14H9ClO3/c15-10-6-7-11(12(8-10)14(17)18)13(16)9-4-2-1-3-5-9/h1-8H,(H,17,18)
• InChI Key： LSVPCSOPJGPTNA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(C2C=CC=CC=2)=O)=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 260.02407
• Monoisotopic Mass: 260.024022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.4

Experimental Properties

• Density: 1.357
• Boiling Point: 464.3°C at 760 mmHg
• Flash Point: 234.6°C
• Refractive Index: 1.624
• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones